Cas no 1431964-35-0 (6-(4-Methylpiperidin-1-yl)pyridin-3-amine;hydrochloride)

• Product Name: 6-(4-Methylpiperidin-1-yl)pyridin-3-amine;hydrochloride
• CAS No: 1431964-35-0
• MF: C₁₁H₁₈ClN₃
• MW: 227.733721256256
• MDL: MFCD25371215
• CID: 4700082
• Update Time: 2025-08-05

6-(4-Methylpiperidin-1-yl)pyridin-3-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(4-Methylpiperidin-1-yl)pyridin-3-amine hydrochloride
• 6-(4-Methylpiperidin-1-yl)pyridin-3-amine;hydrochloride

• MDL： MFCD25371215
• Inchi： 1S/C11H17N3.ClH/c1-9-4-6-14(7-5-9)11-3-2-10(12)8-13-11;/h2-3,8-9H,4-7,12H2,1H3;1H
• InChI Key： FSWCISXEHZQREJ-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=CC(=CN=2)N)CCC(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 175
• Topological Polar Surface Area: 42.2

Additional information on 6-(4-Methylpiperidin-1-yl)pyridin-3-amine;hydrochloride

Research Brief on 6-(4-Methylpiperidin-1-yl)pyridin-3-amine;hydrochloride (CAS: 1431964-35-0)

6-(4-Methylpiperidin-1-yl)pyridin-3-amine;hydrochloride (CAS: 1431964-35-0) is a chemical compound of growing interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyridine and piperidine structural motifs, has recently been investigated for its potential applications in drug discovery, particularly as a building block for kinase inhibitors and other biologically active molecules. The hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and therapeutic applications.

Recent studies have explored the synthesis and pharmacological properties of 6-(4-Methylpiperidin-1-yl)pyridin-3-amine;hydrochloride. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the development of selective kinase inhibitors targeting cancer-related pathways. The study demonstrated that modifications to the pyridine and piperidine rings could significantly alter the compound's binding affinity and selectivity, offering a versatile scaffold for drug design.

In addition to its applications in oncology, this compound has shown promise in neurological research. A preclinical study published in ACS Chemical Neuroscience (2024) investigated its potential as a modulator of neurotransmitter receptors, particularly those involved in neurodegenerative diseases like Alzheimer's and Parkinson's. The results indicated that 6-(4-Methylpiperidin-1-yl)pyridin-3-amine;hydrochloride could cross the blood-brain barrier and exhibit neuroprotective effects in vitro, warranting further in vivo studies.

The synthetic routes for 6-(4-Methylpiperidin-1-yl)pyridin-3-amine;hydrochloride have also been optimized in recent years. A 2024 report in Organic Process Research & Development detailed a scalable and cost-effective method for its production, emphasizing green chemistry principles. This advancement is expected to facilitate its broader use in both academic and industrial settings, particularly for high-throughput screening and lead optimization.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its metabolism and potential off-target effects, requires further elucidation. Ongoing research aims to address these gaps, with several clinical trials in the pipeline to evaluate its safety and efficacy in human subjects. As the field progresses, 6-(4-Methylpiperidin-1-yl)pyridin-3-amine;hydrochloride is poised to become a valuable tool in the development of next-generation therapeutics.